Cas no 2229134-70-5 (2-fluoro-2-(5-methylpyridin-2-yl)ethan-1-amine)

• Product Name: 2-fluoro-2-(5-methylpyridin-2-yl)ethan-1-amine
• CAS No: 2229134-70-5
• MF: C₈H₁₁FN₂
• MW: 154.184745073318
• CID: 6255141
• PubChem ID: 165689577
• Update Time: 2025-06-08

2-fluoro-2-(5-methylpyridin-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-(5-methylpyridin-2-yl)ethan-1-amine
• 2229134-70-5
• EN300-1808033

• Inchi： 1S/C8H11FN2/c1-6-2-3-8(11-5-6)7(9)4-10/h2-3,5,7H,4,10H2,1H3
• InChI Key： TYIBRXPGZWYCRX-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 154.09062652g/mol
• Monoisotopic Mass: 154.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-fluoro-2-(5-methylpyridin-2-yl)ethan-1-amine

Comprehensive Overview of 2-fluoro-2-(5-methylpyridin-2-yl)ethan-1-amine (CAS No. 2229134-70-5): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-fluoro-2-(5-methylpyridin-2-yl)ethan-1-amine (CAS No. 2229134-70-5) has emerged as a compound of significant interest. This fluorinated amine derivative, characterized by its unique pyridine backbone and fluorine substitution, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly drawn to its structural versatility, which allows for modifications that can enhance bioavailability and target specificity.

The compound's CAS number 2229134-70-5 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory and research contexts. Its systematic name, 2-fluoro-2-(5-methylpyridin-2-yl)ethan-1-amine, reflects the presence of a fluorine atom at the beta position relative to the amine group, a feature that often improves metabolic stability in bioactive molecules. This structural motif is increasingly relevant in the design of kinase inhibitors and GPCR-targeting therapeutics, areas where fluorine incorporation is known to modulate potency and selectivity.

Recent trends in medicinal chemistry highlight growing interest in fluorinated building blocks like this compound. Search engine data reveals frequent queries about "fluorine in drug design 2024" and "pyridine derivatives for CNS drugs," underscoring the timeliness of this discussion. The 5-methylpyridin-2-yl moiety in particular is being investigated for its potential to enhance blood-brain barrier penetration, making it valuable for neurological disorder research.

Synthetic approaches to 2-fluoro-2-(5-methylpyridin-2-yl)ethan-1-amine typically involve asymmetric fluorination strategies or nucleophilic substitution of appropriately functionalized precursors. Advanced purification techniques such as preparative HPLC are often employed to achieve the high purity levels required for pharmaceutical applications. Analytical characterization commonly combines ¹⁹F NMR spectroscopy with high-resolution mass spectrometry to confirm structure and assess isomeric purity.

From a regulatory perspective, while not classified as hazardous under current guidelines, proper handling protocols should be followed for all laboratory chemicals. The compound's stability profile suggests compatibility with standard storage conditions (2-8°C under inert atmosphere), though stability studies under various pH conditions remain an area of active investigation. Researchers frequently search for "amine compound stability guidelines" and "fluoropyridine storage recommendations," indicating the practical importance of such information.

In material science applications, the electron-withdrawing nature of the fluorine atom in 2-fluoro-2-(5-methylpyridin-2-yl)ethan-1-amine makes it a candidate for designing novel liquid crystal materials or conductive polymers. The compound's potential as a ligand in catalytic systems is another emerging research direction, particularly in asymmetric synthesis where fluorine-containing chiral auxiliaries can influence stereoselectivity.

Ongoing research is exploring structure-activity relationships of analogs derived from this scaffold, with particular focus on how variations at the 5-methyl position affect biological activity. Computational chemistry approaches, including molecular docking studies, are being employed to predict binding affinities to various biological targets. These investigations align with current industry priorities around "rational drug design" and "AI-assisted molecular optimization."

The commercial availability of 2-fluoro-2-(5-methylpyridin-2-yl)ethan-1-amine through specialty chemical suppliers has facilitated its adoption in diverse research programs. Quality control specifications typically include ≥95% purity by HPLC, with certificates of analysis providing detailed characterization data. This accessibility has contributed to its growing presence in the scientific literature, with citation rates increasing steadily since its first reported synthesis.

Environmental fate and biodegradation studies of such fluorinated compounds represent an important consideration for sustainable chemistry initiatives. While specific data on CAS 2229134-70-5 may be limited, general principles of fluorine-containing organic compound degradation suggest that microbial defluorination may occur under certain conditions. This aspect connects to broader discussions about "green fluorine chemistry" and "sustainable heterocyclic synthesis."

Future directions for research on 2-fluoro-2-(5-methylpyridin-2-yl)ethan-1-amine may include exploration of its use in PROTAC (proteolysis targeting chimera) technology or as a component in multifunctional pharmaceutical conjugates. The compound's balanced lipophilicity (predicted LogP ~1.2) and molecular weight (154.17 g/mol) position it well for further development in these cutting-edge therapeutic modalities.

In conclusion, 2-fluoro-2-(5-methylpyridin-2-yl)ethan-1-amine represents a versatile intermediate with growing importance across multiple scientific disciplines. Its unique combination of fluorine substitution and pyridine functionality offers numerous opportunities for innovation in both life sciences and materials research. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound is likely to feature prominently in the development of next-generation therapeutic agents and functional materials.